Cas no 689746-30-3 (1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide)

1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide structure
689746-30-3 structure
Product Name:1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
CAS No:689746-30-3
MF:C20H26N4O4S
MW:418.509843349457
CID:6599915
PubChem ID:3239878
Update Time:2024-01-03

1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
    • 1-(benzo[c][1,2,5]oxadiazol-4-ylsulfonyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide
    • 4-Piperidinecarboxamide, 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(1-cyclohexen-1-yl)ethyl]-
    • MLS000090573
    • 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-(2-cyclohex-1-en-1-ylethyl)piperidine-4-carboxamide
    • 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]piperidine-4-carboxamide
    • AKOS024602364
    • 689746-30-3
    • 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(cyclohexen-1-yl)ethyl]piperidine-4-carboxamide
    • EU-0057773
    • HMS2287E21
    • CHEMBL1391289
    • F0921-6023
    • SMR000025177
    • Inchi: 1S/C20H26N4O4S/c25-20(21-12-9-15-5-2-1-3-6-15)16-10-13-24(14-11-16)29(26,27)18-8-4-7-17-19(18)23-28-22-17/h4-5,7-8,16H,1-3,6,9-14H2,(H,21,25)
    • InChI Key: JNMKVORZTMLBOZ-UHFFFAOYSA-N
    • SMILES: N1(S(C2C3C(C=CC=2)=NON=3)(=O)=O)CCC(C(NCCC2CCCCC=2)=O)CC1

Computed Properties

  • Exact Mass: 418.16747650g/mol
  • Monoisotopic Mass: 418.16747650g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 713
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 114Ų

Experimental Properties

  • Density: 1.314±0.06 g/cm3(Predicted)
  • pka: 15.55±0.20(Predicted)

1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0921-6023-1mg
1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]piperidine-4-carboxamide
689746-30-3 90%+
1mg
$54.0 2023-05-17

1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Related Literature

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